Cas no 2038-40-6 (9-Azabicyclo[3.3.1]nonan-3-ol,9-methyl-, (3-endo)-)

9-Azabicyclo[3.3.1]nonan-3-ol,9-methyl-, (3-endo)- structure
2038-40-6 structure
Product Name:9-Azabicyclo[3.3.1]nonan-3-ol,9-methyl-, (3-endo)-
CAS No:2038-40-6
MF:C9H17NO
MW:155.237382650375
CID:285596
PubChem ID:137291
Update Time:2025-04-19

9-Azabicyclo[3.3.1]nonan-3-ol,9-methyl-, (3-endo)- Chemical and Physical Properties

Names and Identifiers

    • 9-Azabicyclo[3.3.1]nonan-3-ol,9-methyl-, (3-endo)-
    • 1-Methyl-9-azabicyclo[3.3.1]nonan-3-ol
    • 5-methyl-9-azabicyclo[3.3.1]nonan-3-ol
    • DPTCGYGOXXZERV-UHFFFAOYSA-N
    • DTXSID10942543
    • 1-Methyl-9-azabicyclo[3.3.1]nonan-3-ol #
    • SCHEMBL3521627
    • 9-Aza-1-methylbicyclo(3.3.1)nonan-3-ol
    • 9-Aza-1-methylbicyclo[3.3.1]nonan-3-ol
    • 2038-40-6
    • Inchi: 1S/C9H17NO/c1-9-4-2-3-7(10-9)5-8(11)6-9/h7-8,10-11H,2-6H2,1H3
    • InChI Key: DPTCGYGOXXZERV-UHFFFAOYSA-N
    • SMILES: OC1CC2CCCC(C)(C1)N2

Computed Properties

  • Exact Mass: 155.13111
  • Monoisotopic Mass: 155.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.26
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